Cas no 38030-51-2 (2-chloro-N-methylpyridine-3-sulfonamide)

2-Chloro-N-methylpyridine-3-sulfonamide is a sulfonamide derivative featuring a chloro-substituted pyridine core, offering versatile reactivity for synthetic applications. Its structure combines a sulfonamide group with a methyl substituent, enhancing stability while maintaining functional flexibility. The chloro group at the 2-position provides a handle for further derivatization, making it valuable in pharmaceutical and agrochemical intermediates. The compound exhibits moderate solubility in organic solvents, facilitating its use in cross-coupling and nucleophilic substitution reactions. Its well-defined molecular architecture ensures consistent performance in heterocyclic synthesis, particularly in constructing complex scaffolds. Suitable for research and industrial applications, it serves as a key building block in medicinal chemistry and material science.
2-chloro-N-methylpyridine-3-sulfonamide structure
38030-51-2 structure
Product Name:2-chloro-N-methylpyridine-3-sulfonamide
CAS No:38030-51-2
MF:C6H7ClN2O2S
MW:206.649978876114
MDL:MFCD01860228
CID:1487441
PubChem ID:3294054
Update Time:2025-10-16

2-chloro-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinesulfonamide, 2-chloro-N-methyl-
    • 2-Chloro-N-methylpyridine-3-sulfonamide
    • A1-18357
    • 38030-51-2
    • DB-330262
    • BS-3275
    • 2-chloro-N-methyl-3-pyridinesulfonamide
    • TXPOXFGONQEPTH-UHFFFAOYSA-N
    • EN300-1453294
    • SCHEMBL2201120
    • AKOS009492178
    • MFCD01860228
    • CS-0301788
    • 2-chloro-N-methylpyridine-3-sulfonamide
    • MDL: MFCD01860228
    • Inchi: 1S/C6H7ClN2O2S/c1-8-12(10,11)5-3-2-4-9-6(5)7/h2-4,8H,1H3
    • InChI Key: TXPOXFGONQEPTH-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)S(NC)(=O)=O

Computed Properties

  • Exact Mass: 205.99181
  • Monoisotopic Mass: 205.9916763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 59.06

2-chloro-N-methylpyridine-3-sulfonamide Pricemore >>

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